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Compound of Interest

Compound Name: Tsugafolin

Cat. No.: B1632518

Get Quote

Content Type: Publish Comparison Guide Subject: Tsugafolin (CAS 66568-97-6) Class:

Methoxyflavanones Primary Application: Antiviral (HIV-1), Anti-inflammatory, Plant Phenotype

Regulation

Executive Summary & Chemical Identity
Tsugafolin is a naturally occurring flavanone originally isolated from the Japanese Southern

Hemlock (Tsuga sieboldii) and subsequently identified in Vitex leptobotrys and Glycosmis

pentaphylla. Unlike common dietary flavonoids (e.g., Naringenin), Tsugafolin possesses a

distinct methylation pattern at the C5 and C4' positions, conferring unique lipophilic properties

and metabolic stability.

While its baseline anti-HIV activity is moderate (IC

≈ 118 µM), its high Selectivity Index (SI) and low cytotoxicity (<150 µM) make it a valuable
"safety scaffold" for derivatization.
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Feature Specification

IUPAC Name
(2S)-7-hydroxy-5-methoxy-2-(4-

methoxyphenyl)-2,3-dihydrochromen-4-one

Common Name Tsugafolin

CAS Number 66568-97-6

Molecular Formula

C

H

O

Molecular Weight 300.31 g/mol

Core Scaffold Flavanone (2,3-dihydroflavone)

Key Substituents 5-OMe (A-ring), 7-OH (A-ring), 4'-OMe (B-ring)

Structural Activity Relationship (SAR) Analysis
The pharmacological potential of Tsugafolin is dictated by three critical structural domains: the

A-ring methoxylation, the B-ring substitution, and the C-ring saturation.

Comparative SAR Table
The following table compares Tsugafolin with its direct biosynthetic analogs to isolate the

functional contribution of specific groups.
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Tsugafolin

5-OMe, 7-

OH / 4'-

OMe

-OCH -OCH 118 µM High Low

Alpinetin

5-OMe, 7-

OH /

Unsubstitut

ed

-OCH -H > 200 µM High Low

Pinostrobin

5-OH, 7-

OMe /

Unsubstitut

ed

-OH -H Inactive Moderate Moderate

Naringenin
5-OH, 7-

OH / 4'-OH
-OH -OH > 500 µM Low Low

Sakuraneti

n

5-OH, 7-

OMe / 4'-

OH

-OH -OH Moderate Moderate Moderate

Mechanistic Insights
The C5-Methoxy "Gatekeeper" Effect
Most flavonoids (e.g., Naringenin) possess a 5-OH group. This hydroxyl forms a strong

intramolecular hydrogen bond with the C4-carbonyl oxygen.

In Tsugafolin: The 5-OCH

group prevents this chelation.

Consequence: This alters the electron density of the C4 carbonyl, making it more susceptible

to nucleophilic interaction but less capable of metal chelation (e.g., in HIV Integrase active
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sites). However, it significantly increases membrane permeability (bioavailability) by masking

a polar donor group.

The B-Ring 4'-Methoxy Stability
The 4'-OCH

group in Tsugafolin replaces the metabolically labile 4'-OH found in Naringenin.

Metabolic Blockade: It prevents rapid glucuronidation at the 4'-position, extending the plasma

half-life.

Lipophilicity: Enhances CNS penetration, relevant for targeting viral reservoirs or

neuroinflammation.

C-Ring Saturation (Flavanone vs. Flavone)
Tsugafolin is a flavanone (C2-C3 single bond).

Chirality: The C2 center is chiral (S-configuration). This non-planar "kinked" structure

contrasts with the planar structure of flavones (e.g., Apigenin).

Activity Impact: While planar flavones often intercalate DNA or bind flat protein interfaces

better, the kinked flavanone structure of Tsugafolin offers lower general toxicity and higher

specificity for non-planar binding pockets.

Visualization: SAR & Pathway Logic
The following diagram illustrates the structural logic flow from the parent scaffold to Tsugafolin
and the resulting biological effects.
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Caption: SAR Map illustrating how specific structural modifications of the flavanone scaffold

contribute to Tsugafolin's pharmacological profile.

Experimental Protocols
To ensure reproducibility in comparative studies, the following protocols are standardized for

the isolation and bioassay of Tsugafolin.

Isolation from Tsuga sieboldii (or Vitex)
Rationale: Synthetic routes exist, but isolation preserves the chiral integrity of the C2 center.

Extraction: Air-dried leaves (1 kg) are pulverized and extracted with MeOH (3 x 3L) at room

temperature for 48 hours.

Partition: Concentrate the MeOH extract under reduced pressure. Resuspend the residue in

H

O and partition sequentially with n-Hexane, EtOAc, and n-BuOH.

Fractionation (Targeting Tsugafolin):

Focus on the EtOAc fraction.
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Perform Silica Gel Column Chromatography (CC) using a gradient of CHCl

:MeOH (100:0

0:100).

Purification:

Collect fractions eluting around 95:5 (CHCl

:MeOH).

Final purification via Preparative HPLC:

Column: C18 Reverse Phase (e.g., ODS-A, 5 µm).

Mobile Phase: MeCN:H

O (isocratic 45:55 or gradient).

Detection: UV at 280 nm (Flavanone characteristic absorption).

Validation: Confirm structure via

H-NMR (look for methoxy singlets at

3.8-3.9 ppm) and Mass Spec (m/z 300 [M]+).

Anti-HIV Bioassay (XTT Method)
Rationale: This colorimetric assay measures the cytopathic effect (CPE) of HIV-1, determining

the viability of host cells in the presence of the virus and the drug.

Cell Line: MT-4 cells (Human T-cell leukemia virus type 1 transformed cell line).

Virus: HIV-1 strain (e.g., IIIB).

Procedure:

Seed MT-4 cells (2 x 10
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cells/mL) in 96-well plates.

Infect cells with HIV-1 at a Multiplicity of Infection (MOI) of 0.01.

Immediately add Tsugafolin (dissolved in DMSO) at serial dilutions (e.g., 100, 50, 25,

12.5 µM). Ensure final DMSO concentration is <0.5%.

Include controls: AZT (Positive Control), DMSO only (Vehicle), Uninfected Cells (Mock).

Incubation: Incubate at 37°C, 5% CO

for 5 days.

Readout:

Add XTT reagent (tetrazolium salt). Viable cells metabolize XTT to a colored formazan

dye.

Read Absorbance at 450 nm.

Calculation:

% Protection = [(OD

- OD

) / (OD

- OD

)] x 100.

Calculate IC

(concentration inhibiting 50% viral replication) and CC

(cytotoxic concentration).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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